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Compound of Interest

Compound Name: SB297006

Cat. No.: B1680827

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate, essential safety protocols and logistical plans for the handling and disposal of
SB297006, a potent and selective CCR3 antagonist. Adherence to these guidelines is critical to
ensure personal safety and maintain a secure laboratory environment.

Summary of Key Safety Data

A comprehensive understanding of the chemical properties and potential hazards of SB297006
is fundamental for safe handling. The following table summarizes key quantitative data for this

compound.
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Parameter Value Source
Purity >98% (HPLC) Tocris Bioscience
Molecular Weight 342.35 g/mol Abcam, Tocris Bioscience

Soluble in DMSO to 100

Solubility mMSoluble in ethanol to 25 Abcam
mM
ICso 39 nM for CCR3 Tocris Bioscience

) +4°C (Short-term)+4°C (Long-
Storage (Solid) Abcam
term, up to 12 months)

) -20°C (up to 1 year)-80°C (up
Storage (Stock Solution) MedchemExpress
to 2 years)

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) from every supplier may vary, general precautions for
handling potent, selective small molecule antagonists should be strictly followed. The primary
routes of exposure are inhalation, ingestion, and skin/eye contact.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles with side shields.

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Change gloves
immediately if contaminated.

o Skin and Body Protection: Wear a lab coat, long-sleeved shirt, and long pants to prevent skin
contact. For procedures with a higher risk of splashing, consider a chemical-resistant apron.

o Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,
use a properly fitted respirator with an appropriate particulate filter.
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Step-by-Step Operational and Disposal Plan

This procedural guide outlines the safe handling of SB297006 from receipt to disposal,

ensuring a controlled and secure workflow.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.
Verify that the product name and CAS number (58816-69-6) on the label match the order.
Log the receipt of the compound in the laboratory's chemical inventory system.

. Storage:

Solid Form: Store the compound in a tightly sealed, clearly labeled container at +4°C.[1]
Stock Solutions: Prepare stock solutions in a well-ventilated area, preferably within a
chemical fume hood. Aliquot solutions into smaller, sealed vials to minimize freeze-thaw
cycles. Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[2]

. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a
designated area, such as a chemical fume hood, to minimize inhalation exposure.

Use appropriate solvents (e.g., DMSO, ethanol) as indicated by solubility data.[1]

Ensure all equipment used for weighing and dissolution is clean and dry.

. Handling and Use in Experiments:

Wear the full complement of recommended PPE at all times.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

. Spill Management:

In the event of a spill, evacuate the immediate area.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill with an inert absorbent material.

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.
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» For large spills, or if you are unsure how to proceed, contact your institution's Environmental
Health and Safety (EHS) department immediately.

6. Waste Disposal:

» All waste materials contaminated with SB297006, including empty containers, used PPE,
and experimental waste, must be disposed of as hazardous chemical waste.

o Collect all waste in designated, clearly labeled, and sealed containers.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Contact your institution's EHS department for specific disposal procedures.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key stages of the operational plan for handling SB297006,
emphasizing the integration of safety measures at each step.
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Caption: Workflow for Safe Handling of SB297006.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure the safe and effective use of SB297006 in their drug development efforts. Always
consult your institution's specific safety guidelines and the most up-to-date Safety Data Sheet
for the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. SB 297006, CCR3 antagonist (CAS 58816-69-6) | Abcam [abcam.com]
e 2. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
SB297006]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680827#personal-protective-equipment-for-
handling-sb297006]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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